5,7-Dimethoxyflavone

• IUPAC Name: 5,7-dimethoxy-2-phenylchromen-4-one
• InChI: InChI=1S/C17H14O4/c1-19-12-8-15(20-2)17-13(18)10-14(21-16(17)9-12)11-6-4-3-5-7-11/h3-10H,1-2H3
• InChI Key: JRFZSUMZAUHNSL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C(=C1)OC)C(=O)C=C(O2)C3=CC=CC=C3
• Molecular Formula: C17H14O4
• DSSTOX Substance ID: DTXSID50175656
• Molecular Weight: 282.29 g/mol
• Physical Description: Solid
• CAS No.: 21392-57-4
• Melting Point: 154 °C

Description

Chrysin itself is known for its broad spectrum of biological activities, including antioxidant, anti-inflammatory, and anticancer properties . The dimethyl ether derivative is synthesized to improve the solubility, stability, and bioavailability of chrysin, making it more effective for various applications .

Scientific Research Applications

Chemistry: It is used as a precursor for the synthesis of more complex flavonoid derivatives.

Biology: It exhibits significant antioxidant and anti-inflammatory activities, making it useful in studying cellular oxidative stress and inflammation.

Medicine: It has shown promising anticancer, antiviral, and neuroprotective effects, making it a potential candidate for drug development.

Industry: It is used in the formulation of dietary supplements and cosmetics due to its antioxidant properties

Mechanism of Action

Target of Action

5,7-Dimethoxyflavone (DMF), a major flavone found in Kaempferia parviflora, primarily targets the cytochrome P450 (CYP) 3As . It significantly reduces the expression of CYP3A11 and CYP3A25 in the liver . Additionally, DMF is an effective inhibitor of the Breast Cancer Resistance Protein (BCRP, ABCG2) .

Mode of Action

DMF interacts with its targets to bring about several changes. It stimulates the phosphatidylinositol 3-kinase-Akt pathway , which in turn activates the mammalian target of rapamycin-eukaryotic initiation factor 4E-binding protein 1-70-kDa ribosomal protein S6 kinase pathway for protein synthesis . DMF also reduces the mRNA expression of E3 ubiquitin ligase and autophagy-lysosomal-related genes involved in proteolysis via the phosphorylation of Forkhead box O3 .

Biochemical Pathways

The biochemical pathways affected by DMF are primarily related to protein turnover and mitochondrial function. DMF upregulates peroxisome proliferator-activated receptor-gamma coactivator 1 alpha, nuclear respiratory factor 1, and mitochondrial transcription factor A , along with an increase in relative mitochondrial DNA content . These changes affect the protein synthesis and degradation pathways, leading to improved muscle function.

Pharmacokinetics

The pharmacokinetics of DMF reveal that it has low oral bioavailability, ranging from 1 to 4% . After oral administration, DMF quickly reaches its maximal concentration within 1 to 2 hours, and then is gradually excreted with a half-life of 3 to 6 hours .

Result of Action

The molecular and cellular effects of DMF’s action are quite significant. It alleviates inflammatory responses by reducing the tumor necrosis factor-alpha and interleukin-6 serum and mRNA levels .

Safety and Hazards

5,7-Dimethoxyflavone is toxic and can cause moderate to severe irritation to the skin and eyes. It should be handled only by personnel trained and familiar with handling potent active pharmaceutical ingredients.

Preparation Methods

Synthetic Routes and Reaction Conditions: Chrysin dimethyl ether can be synthesized through the O-alkylation of chrysin. The process involves the reaction of chrysin with methyl iodide in the presence of a base such as potassium carbonate. The reaction is typically carried out in a solvent like acetone or dimethyl sulfoxide at elevated temperatures .

Industrial Production Methods: Industrial production of chrysin dimethyl ether follows similar synthetic routes but on a larger scale. The process involves the use of continuous flow reactors to ensure consistent product quality and yield. The reaction conditions are optimized to maximize the efficiency and minimize the production costs .

Chemical Reactions Analysis

Types of Reactions: Chrysin dimethyl ether undergoes various chemical reactions, including:

Oxidation: It can be oxidized to form quinones and other oxidized derivatives.

Reduction: Reduction reactions can convert it into dihydro derivatives.

Substitution: It can undergo nucleophilic substitution reactions to form various substituted derivatives.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Reagents like alkyl halides and acyl chlorides are commonly used in substitution reactions.

Major Products:

Comparison with Similar Compounds

• Chrysin
• Apigenin
• Luteolin
• 7,8-Dihydroxyflavone
• 5-Methoxyflavone

Chrysin dimethyl ether stands out due to its improved solubility, stability, and enhanced biological activities, making it a valuable compound for various scientific and industrial applications.

Customer Q & A

ANone: 5,7-DMF interacts with various cellular pathways. For example, it can activate the AMP-activated protein kinase (AMPK) pathway in adipocytes, leading to the activation of lipolytic proteins []. It can also induce apoptosis through the mitochondrial pathway in human lung cancer A549 cells by causing mitochondrial membrane potential collapse, increasing cytochrome c release, and upregulating Bax protein expression []. Additionally, 5,7-DMF can suppress sarcopenia by regulating protein turnover through the phosphatidylinositol 3-kinase-Akt and mammalian target of rapamycin pathways [].

ANone: Yes, research indicates that 5,7-DMF can activate the endogenous CBF1-dependent Notch signaling pathway in a dose- and time-dependent manner in K562 cells. This activation appears to be independent of Notch1 mRNA expression and is reversed by the gamma-secretase inhibitor MG132 [].

ANone: 5,7-DMF has been shown to attenuate obesity by inhibiting adipogenesis in 3T3-L1 adipocytes. It achieves this by downregulating adipogenic transcription factors like PPARγ, C/EBPα, and SREBP-1c and lipid synthesis enzymes such as FAS, ACC, LPL, and HMGR [].

ANone: The molecular formula of 5,7-DMF is C17H14O4, and its molecular weight is 282.29 g/mol.

ANone: While the provided research doesn't delve deep into detailed spectroscopic data, several studies mention using techniques like nuclear magnetic resonance (NMR) spectroscopy [, , ], gas chromatography-mass spectrometry (GC-MS) [, , ], and liquid chromatography-tandem mass spectrometry (LC-MS/MS) [] to characterize and quantify 5,7-DMF and its metabolites.

ANone: Complexation with HPβ-CD significantly increases the water solubility of 5,7-DMF by 361.8-fold []. This inclusion complex, primarily involving the A ring of 5,7-DMF inside the HPβ-CD cavity, enhances its stability in aqueous buffers, facilitating in vitro studies like anti-butyrylcholinesterase activity assays [].

ANone: The provided research doesn't primarily focus on the catalytic properties of 5,7-DMF. Instead, it emphasizes its biological activities and potential therapeutic applications.

ANone: Yes, molecular docking studies have been conducted to understand how 5,7-DMF interacts with potential targets. For instance, one study utilized molecular docking to predict the binding affinity of 5,7-DMF to neuraminidase (NA 1) of the H5N1 virus, suggesting its potential as a neuraminidase inhibitor []. Another study used molecular docking to explore the interaction of 5,7-DMF with DAF-16 and SKN-1, proteins involved in aging and neuroprotection in C. elegans [].

ANone: The position of methoxy groups significantly affects the metabolic stability of 5,7-DMF. Research shows that while 5,7-DMF is relatively stable, modifications altering the position of methoxy substituents can significantly alter its susceptibility to oxidative metabolism by cytochrome P450 enzymes [].

ANone: Yes, the presence of a double bond between C-2 and C-3 appears crucial for the binding of 5,7-DMF and its analogs to the benzodiazepine receptor. Flavanones lacking this double bond show a significant decrease in affinity [].

ANone: Yes, complexing 5,7-DMF with HPβ-CD is a promising strategy to enhance its water solubility and, consequently, its bioavailability [].

ANone: The provided research focuses on the scientific aspects of 5,7-DMF, and does not include information on SHE regulations.

ANone: Studies in rats indicate that 5,7-DMF exhibits low oral bioavailability, ranging from 1 to 4% [].

ANone: Following oral administration in rats, 5,7-DMF is mainly detected in the liver, followed by the kidney. It is also found in the lung, testes, and brain [].

ANone: 5,7-DMF and its metabolites are primarily eliminated through urine and feces. Urinary excretion mainly involves demethylated, sulfated, and glucuronidated products, while demethylated metabolites are predominantly found in feces [].

ANone: Following oral administration in rats, 5,7-DMF reaches its maximum concentration within 1 to 2 hours and is gradually eliminated with a half-life of 3 to 6 hours [].

ANone: The anti-inflammatory activity of 5,7-DMF has been evaluated in various models, including the rat paw edema model [, , ], cotton pellet-induced granuloma formation [], and rat pleurisy model []. These studies demonstrated that 5,7-DMF possesses anti-exudative effects, interferes with leukocyte migration, and inhibits prostaglandin biosynthesis [, ].

ANone: Yes, studies using co-culture models of mouse neuroectodermal stem cells and BV-2 microglia cells suggest that 5,7-DMF can protect neural stem cells from amyloid beta (Aβ)-mediated inflammation and oxidative stress, suggesting a potential role in addressing Alzheimer's disease [].

ANone: In vivo studies using aged mice demonstrate that 5,7-DMF can improve grip strength, exercise endurance, and muscle mass, suggesting potential as an anti-sarcopenic agent [].

ANone: The provided research does not include information regarding resistance or cross-resistance mechanisms related to 5,7-DMF.

ANone: The provided research doesn't focus on drug delivery or targeting strategies specifically for 5,7-DMF.

ANone: The research primarily focuses on the biological activity and mechanisms of action of 5,7-DMF and doesn't delve into using specific biomarkers or diagnostics.

ANone: High-performance liquid chromatography coupled with UV detection (HPLC-UV) is a commonly used technique for quantifying 5,7-DMF in biological samples [, ]. Additionally, more advanced techniques like liquid chromatography-tandem mass spectrometry (LC-MS/MS) are used for identifying and quantifying 5,7-DMF and its metabolites in complex biological matrices like urine and feces [].

ANone: The provided research doesn't offer insights into the environmental impact or degradation of 5,7-DMF.

ANone: Complexation with HPβ-CD drastically increases the water solubility of 5,7-DMF, making it more suitable for formulations and biological assays where aqueous solubility is crucial [].

ANone: The provided research primarily focuses on the biological activity and does not include detailed information about the validation of analytical methods for 5,7-DMF.

ANone: The provided research does not delve into the specific quality control and assurance measures employed during the development or manufacturing of 5,7-DMF.

ANone: The provided research does not provide specific details about the immunogenicity or immunological responses associated with 5,7-DMF.

ANone: The provided research does not explore the interactions of 5,7-DMF with drug transporters.

ANone: Research suggests that CYP1A1 and CYP1A2 are the major enzymes involved in the oxidative metabolism of fully methylated flavones like 5,7-DMF in the liver. While other CYP enzymes like CYP3A4, CYP2C9, and CYP2D6 might play a role, their contribution is less significant [].

ANone: Yes, studies show that 5,7-DMF can inhibit CYP3A-mediated midazolam metabolism, potentially leading to drug-drug interactions. This inhibition appears to be competitive and potentially time-dependent but not irreversible [].